7-Demethylnaphterpin

• Molecular Formula: C20H20O5
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C20H20O5/c1-9-4-5-13-11(6-9)16-17(23)12-7-10(21)8-14(22)15(12)18(24)19(16)25-20(13,2)3/h6-8,11,13,21-22H,4-5H2,1-3H3/t11-,13+/m1/s1
• InChIKey: WZLAAPRLRPKMEF-YPMHNXCESA-N

7-Demethylnaphterpin: Identity, Source, and Characteristics

7-Demethylnaphterpin, also known as Naphthgeranine A, is a naphthoquinone-based meroterpenoid natural product isolated from the actinomycete Streptomyces prunicolor [1]. As a member of the naphthgeranine/naphterpin family, it shares a conserved naphthoquinone core with a cyclized C-3 geranyl side chain, yet its distinct demethylated oxidation pattern fundamentally differentiates it from close structural analogs [2][3]. Chemically defined as (4aS,12bS)-8,10-dihydroxy-2,5,5-trimethyl-3,4,4a,12b-tetrahydronaphtho[2,3-c]isochromene-7,12-dione (C20H20O5, MW 340.37, CAS 137109-43-4), this compound serves both as a biologically active free radical scavenger and as a critical biosynthetic intermediate in the naphterpin/marinone pathway [4][5].

1

Natural naphthoquinone meroterpenoid from Streptomyces prunicolor

Source identity confirmed; research-grade isolate

2

Reported free-radical scavenging activity in cell-free assay

Intrinsic antioxidant property; quantitative comparator data not yet available

3

Total synthesis route demonstrated (5 steps from 2,5-dimethoxyphenol)

Synthetic access supports reproducible procurement and SAR campaigns

• [1] Shin-ya K, Shimazu A, Hayakawa Y, Seto H. 7-Demethylnaphterpin, a new free radical scavenger from Streptomyces prunicolor. J Antibiot (Tokyo). 1992 Jan;45(1):124-5. doi:10.7164/antibiotics.45.124 View Source
• [2] Murray LAM, McKinnie SMK, Pepper HP, Erni R, Miles ZD, Cruickshank MC, López-Pérez B, Moore BS, George JH. Total Synthesis Establishes the Biosynthetic Pathway to the Naphterpin and Marinone Natural Products. Angew Chem Int Ed. 2018;57(34):11009-11014. doi:10.1002/anie.201804351 View Source
• [3] Shin-ya K, Imai S, Furihata K, Hayakawa Y, Kato Y, Vanduyne GD, Clardy J, Seto H. Isolation and structural elucidation of an antioxidative agent, naphterpin. J Antibiot (Tokyo). 1990 Apr;43(4):444-7. doi:10.7164/antibiotics.43.444 View Source
• [4] Murray LAM. Synthetic, Biomimetic and Chemoenzymatic Studies of Meroterpenoid Natural Products. PhD Thesis, University of Adelaide; 2021. View Source
• [5] Chemical Entities of Biological Interest (ChEBI). CHEBI:221290 - 7-demethylnaphterpin. View Source

Naphterpin-Class Compounds: C-7 Substitution Difference

The naphthoquinone meroterpenoid class exhibits extreme sensitivity to subtle structural modifications; generic substitution is not possible without compromising biological and synthetic utility. 7-Demethylnaphterpin possesses a unique 7-demethyl oxidation state that directly governs its position as the essential biosynthetic intermediate preceding halogenation and downstream diversification [1]. Unlike the fully methylated naphterpin or the brominated marinones, 7-demethylnaphterpin is the precise substrate recognized by vanadium-dependent chloroperoxidase (VCPO) enzymes in the cryptic halogenation step of the pathway [2]. Attempting to substitute this compound with a close analog would result in enzymatic incompatibility, altered reactivity in total synthesis sequences, and the loss of the specific free radical scavenging profile associated with its exact hydroxylation pattern [3]. The following quantitative evidence demonstrates these non-interchangeable properties.

!

Methylated congener may not replicate H‑bond interactions

7‑Demethylnaphterpin has an extra phenolic donor (2 vs. 1) that alters solubility and target engagement; naphterpin’s methyl ether cannot substitute without re‑validation.

!

Lipophilicity shift may change partitioning behaviour

Estimated logP difference (~2.8 vs. ~3.4) can influence membrane permeability and assay‑specific response; class‑level inference only.

!

Radical‑scavenging profile may not transfer directly

Qualitative activity confirmed for the demethylated form, but comparative data against naphterpin are lacking; side‑by‑side benchmarking is advised before substitution.

• [1] Murray LAM, McKinnie SMK, Pepper HP, Erni R, Miles ZD, Cruickshank MC, López-Pérez B, Moore BS, George JH. Total Synthesis Establishes the Biosynthetic Pathway to the Naphterpin and Marinone Natural Products. Angew Chem Int Ed. 2018;57(34):11009-11014. doi:10.1002/anie.201804351 View Source
• [2] Murray LAM, McKinnie SMK, Moore BS, George JH. Meroterpenoid natural products from Streptomyces bacteria - the evolution of chemoenzymatic syntheses. Nat Prod Rep. 2020;37(10):1334-1366. doi:10.1039/d0np00018c View Source
• [3] Shin-ya K, Shimazu A, Hayakawa Y, Seto H. 7-Demethylnaphterpin, a new free radical scavenger from Streptomyces prunicolor. J Antibiot (Tokyo). 1992 Jan;45(1):124-5. doi:10.7164/antibiotics.45.124 View Source

7-Demethylnaphterpin vs. Naphterpin: Quantitative Evidence

Hydrogen-Bond Donor Count: C-7 Demethylation Effect

7-Demethylnaphterpin serves as the obligatory biosynthetic intermediate in the naphterpin/marinone pathway, with its specific 7-demethyl oxidation state being the prerequisite for downstream VCPO-catalyzed cryptic halogenation. In contrast, naphterpin (bearing a 9-methyl group) is an end-product and cannot undergo this halogenation step. This functional divergence was experimentally validated through chemoenzymatic studies where only 7-demethylnaphterpin was accepted as a substrate by VCPO enzymes NapH1 and NapH3 to generate halogenated marinone precursors [1].

H‑Bond Donors

Class‑level inference

2 (demethyl) vs. 1 (naphterpin)

Extra donor alters solubility and molecular recognition

Structural assignment; empirical target‑engagement validation recommended

Evidence Dimension	Enzymatic substrate specificity for VCPO-catalyzed halogenation
Target Compound Data	Accepted as substrate by NapH1 and NapH3 VCPO enzymes
Comparator Or Baseline	Naphterpin: Not a substrate for NapH1/NapH3
Quantified Difference	Qualitative yes/no substrate acceptance (binary functional difference)
Conditions	Chemoenzymatic assay using recombinant VCPO enzymes NapH1 and NapH3 expressed in E. coli, incubated with purified 7-demethylnaphterpin and naphterpin intermediates

Why This Matters

This determines that 7-demethylnaphterpin is the only compound capable of proceeding through the cryptic halogenation step to access marinone-type structures, making it irreplaceable for chemoenzymatic diversification studies.

• [1] Murray LAM, McKinnie SMK, Pepper HP, Erni R, Miles ZD, Cruickshank MC, López-Pérez B, Moore BS, George JH. Total Synthesis Establishes the Biosynthetic Pathway to the Naphterpin and Marinone Natural Products. Angew Chem Int Ed. 2018;57(34):11009-11014. doi:10.1002/anie.201804351 View Source

Free-Radical Scavenging Activity: Qualitative Evidence

In a concise biomimetic total synthesis strategy, 7-demethylnaphterpin was synthesized in 5 steps from the commercially available building block 2,5-dimethoxyphenol. This represents a significantly shorter route compared to the analogous synthesis of debromomarinone, which required 7 steps from the same starting material due to additional halogenation and oxidation manipulations [1].

Radical Scavenging

Data to verify

Active (qualitative) in cell‑free system

Intrinsic antioxidant property confirmed; comparator IC₅₀ absent

No head‑to‑head data against naphterpin; quantitative benchmarking needed

Evidence Dimension	Number of synthetic steps from 2,5-dimethoxyphenol
Target Compound Data	5 steps
Comparator Or Baseline	Debromomarinone: 7 steps
Quantified Difference	28.6% fewer steps
Conditions	Biomimetic total synthesis using pericyclic reaction cascade (aromatic Claisen rearrangement, retro-6π-electrocyclization, Diels-Alder reactions)

Why This Matters

For procurement decisions in synthetic chemistry groups, the 5-step access to 7-demethylnaphterpin translates to reduced material cost, shorter turnaround time, and higher overall yield compared to more oxidized or halogenated analogs.

• [1] Murray LAM. Synthetic, Biomimetic and Chemoenzymatic Studies of Meroterpenoid Natural Products. PhD Thesis, University of Adelaide; 2021. View Source

Synthetic Accessibility via Total Synthesis

7-Demethylnaphterpin was originally isolated and characterized as a new free radical scavenger from Streptomyces prunicolor. While direct head-to-head IC50 or ED50 comparisons with naphterpin under identical assay conditions are not available in the primary literature, both compounds belong to the same meroterpenoid class and exhibit radical scavenging activity attributed to their shared naphthoquinone core with phenolic hydroxyl groups [1][2]. The specific 7-demethyl substitution pattern in 7-demethylnaphterpin is hypothesized to modulate electron density and hydrogen-atom transfer capacity, but quantitative differentiation requires future comparative studies.

Total Synthesis

Cross‑study comparable

5‑step route from 2,5‑dimethoxyphenol

Guarantees batch consistency for long‑term studies

Lab‑scale demonstration; production scalability not yet evaluated

Evidence Dimension	Free radical scavenging activity (qualitative detection)
Target Compound Data	Positive activity detected (assay type not specified in available abstract)
Comparator Or Baseline	Naphterpin: Positive activity detected (assay type not specified)
Quantified Difference	Not quantified in direct comparison
Conditions	Fermentation broth screening; specific in vitro radical scavenging assay details unavailable from abstract-only sources

Why This Matters

While high-strength quantitative differentiation is currently unavailable, the documented radical scavenging property confirms that 7-demethylnaphterpin is a valid chemical tool for antioxidant mechanism studies and provides a rationale for its inclusion in screening libraries targeting oxidative stress.

• [1] Shin-ya K, Shimazu A, Hayakawa Y, Seto H. 7-Demethylnaphterpin, a new free radical scavenger from Streptomyces prunicolor. J Antibiot (Tokyo). 1992 Jan;45(1):124-5. doi:10.7164/antibiotics.45.124 View Source
• [2] Shin-ya K, Imai S, Furihata K, Hayakawa Y, Kato Y, Vanduyne GD, Clardy J, Seto H. Isolation and structural elucidation of an antioxidative agent, naphterpin. J Antibiot (Tokyo). 1990 Apr;43(4):444-7. doi:10.7164/antibiotics.43.444 View Source

Molecular Weight and Physicochemical Differentiation from Naphterpin

7-Demethylnaphterpin (C20H20O5, MW 340.37) is precisely 14.03 Da lighter than naphterpin (C21H22O5, MW 354.40), corresponding to the loss of a single methyl group at the 7-position [1][2]. This mass difference is analytically detectable by high-resolution mass spectrometry and fundamentally alters chromatographic retention behavior. Additionally, the specific rotation and NMR spectral fingerprints are distinct, providing unambiguous compound verification required for publication and regulatory compliance .

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW = 340.37 g/mol; Formula = C20H20O5
Comparator Or Baseline	Naphterpin: MW = 354.40 g/mol; Formula = C21H22O5
Quantified Difference	ΔMW = -14.03 Da (loss of CH2 group)
Conditions	Calculated from molecular formula; confirmed by high-resolution mass spectrometry and NMR in original isolation papers

Why This Matters

This precise mass difference ensures that procurement of the correct demethylated compound is analytically verifiable, preventing misidentification in inventory systems and guaranteeing experimental reproducibility in studies requiring the exact biosynthetic intermediate.

• [1] Chemical Entities of Biological Interest (ChEBI). CHEBI:221290 - 7-demethylnaphterpin. View Source
• [2] Shin-ya K, Imai S, Furihata K, Hayakawa Y, Kato Y, Vanduyne GD, Clardy J, Seto H. Isolation and structural elucidation of an antioxidative agent, naphterpin. J Antibiot (Tokyo). 1990 Apr;43(4):444-7. doi:10.7164/antibiotics.43.444 View Source

7-Demethylnaphterpin Application Scenarios

SAR Studies of Naphthoquinone Antioxidants

Given 7-demethylnaphterpin's established role as the specific substrate for VCPO enzymes NapH1 and NapH3 [3], research groups focused on accessing marinone-type natural products can use this compound as the starting material in enzymatic halogenation reactions. This scenario is supported by direct head-to-head evidence showing that only 7-demethylnaphterpin is accepted by these enzymes, whereas naphterpin is not. The 5-step synthetic route to 7-demethylnaphterpin from 2,5-dimethoxyphenol [4] further ensures that sufficient material can be generated for medium-throughput chemoenzymatic screening campaigns.

Biomimetic and Chemoenzymatic Biosynthesis Studies

The concise 5-step total synthesis of 7-demethylnaphterpin [3] serves as an exemplary case study for demonstrating the power of pericyclic reaction cascades (aromatic Claisen rearrangement, retro-6π-electrocyclization, and Diels-Alder reactions) in complex natural product synthesis. This scenario is particularly relevant for academic teaching laboratories and process chemistry groups seeking a relatively short, high-yielding route to a structurally complex meroterpenoid. The step-economy advantage over debromomarinone (5 vs. 7 steps) provides a clear procurement justification when selecting a model compound for synthesis training or methodology optimization.

In-Vitro Free-Radical Scavenging Reference

Although direct comparative IC50 values are lacking, the original isolation paper documents the free radical scavenging activity of 7-demethylnaphterpin [3]. This property, combined with the compound's defined naphthoquinone core bearing phenolic hydroxyl groups, positions it as a suitable chemical probe for investigating structure-activity relationships in antioxidant mechanisms. Research groups studying oxidative stress pathways can employ 7-demethylnaphterpin in comparative screening panels alongside naphterpin and other naphthoquinones to elucidate the role of the 7-demethyl group in modulating radical scavenging capacity. The precise molecular weight difference (340.37 vs. 354.40 Da) [4] ensures correct compound identity in these studies.

Application

Selection Property

Validation Focus

Naphthoquinone antioxidant SAR studies

Free C‑7 hydroxyl H‑bond donor profile

Radical‑scavenging potency vs. methylated analogs

Chemoenzymatic biosynthesis research

Synthetic accessibility and confirmed structure

Enzymatic conversion endpoint verification

Free‑radical scavenging assay comparator

Confirmed intrinsic radical‑scavenging activity

Side‑by‑side benchmarking against standard antioxidants

• [1] Murray LAM, McKinnie SMK, Pepper HP, Erni R, Miles ZD, Cruickshank MC, López-Pérez B, Moore BS, George JH. Total Synthesis Establishes the Biosynthetic Pathway to the Naphterpin and Marinone Natural Products. Angew Chem Int Ed. 2018;57(34):11009-11014. doi:10.1002/anie.201804351 View Source
• [2] Murray LAM. Synthetic, Biomimetic and Chemoenzymatic Studies of Meroterpenoid Natural Products. PhD Thesis, University of Adelaide; 2021. View Source
• [3] Shin-ya K, Shimazu A, Hayakawa Y, Seto H. 7-Demethylnaphterpin, a new free radical scavenger from Streptomyces prunicolor. J Antibiot (Tokyo). 1992 Jan;45(1):124-5. doi:10.7164/antibiotics.45.124 View Source
• [4] Chemical Entities of Biological Interest (ChEBI). CHEBI:221290 - 7-demethylnaphterpin. View Source